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Compound of Interest

Compound Name: 2-Cyclopropoxyacetic acid

CAS No.: 246869-07-8

Cat. No.: B3050267

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Emerging Significance of 2-
Cyclopropoxyacetic Acid in Medicinal Chemistry
2-Cyclopropoxyacetic acid (CAS No. 246869-07-8) is a specialized carboxylic acid that is

gaining attention as a valuable building block in the design and synthesis of novel therapeutic

agents. Its unique structural combination of a cyclopropoxy moiety and an acetic acid group

offers medicinal chemists a versatile scaffold to explore new chemical space and optimize the

pharmacological properties of drug candidates. The cyclopropyl group, a bioisostere of larger

or more metabolically labile functionalities, is known to enhance metabolic stability, improve

potency, and fine-tune the conformational rigidity of molecules, thereby positively influencing

their interaction with biological targets.[1][2] This guide provides a comprehensive overview of

the commercial availability, chemical properties, synthesis, and potential applications of 2-
Cyclopropoxyacetic acid for professionals engaged in cutting-edge drug discovery and

development.
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Commercial Availability and Sourcing
2-Cyclopropoxyacetic acid is available from a select number of specialized chemical

suppliers. Researchers can procure this reagent in various quantities, typically ranging from

milligrams to grams, suitable for laboratory-scale synthesis and high-throughput screening.

Table 1: Prominent Commercial Suppliers of 2-Cyclopropoxyacetic Acid

Supplier Product Code Purity
Available
Quantities

Fluorochem 10-F837641 95%
100mg, 250mg,

500mg, 1g

BLDpharm BD259533 ≥95% 100mg, 250mg, 1g, 5g

CymitQuimica 10-F837641 95%
100mg, 250mg,

500mg, 1g

Note: Availability and product specifications are subject to change. It is recommended to

consult the suppliers' websites for the most current information.

Physicochemical and Safety Profile
A thorough understanding of the chemical properties and safety considerations is paramount

for the effective and safe handling of 2-Cyclopropoxyacetic acid in a laboratory setting.

Table 2: Physicochemical Properties of 2-Cyclopropoxyacetic Acid
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Property Value Source

CAS Number 246869-07-8 [3]

Molecular Formula C₅H₈O₃ [4]

Molecular Weight 116.12 g/mol [3][4]

InChI Key
KMWUDQCOBHVOGJ-

UHFFFAOYSA-N
[3]

SMILES O=C(O)COC1CC1 [4]

Storage Conditions Sealed in dry, 2-8°C [4]

Safety and Handling
While a comprehensive Safety Data Sheet (SDS) for 2-Cyclopropoxyacetic acid is not readily

available in the public domain, GHS hazard statements from suppliers indicate that the

compound should be handled with care.[4]

GHS Hazard Statements:

H315: Causes skin irritation.

H318: Causes serious eye damage.

H335: May cause respiratory irritation.

Recommended Precautions:

Handle in a well-ventilated area, preferably in a chemical fume hood.

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat.

Avoid inhalation of dust, fumes, gas, mist, or vapors.

Avoid contact with skin and eyes. In case of contact, rinse immediately with plenty of water.
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Store in a tightly sealed container in a cool, dry place.

Synthesis of 2-Cyclopropoxyacetic Acid: A
Mechanistic Perspective
The synthesis of 2-Cyclopropoxyacetic acid can be approached through several established

organic chemistry methodologies. The most logical and widely applicable route is the

Williamson ether synthesis.[5][6][7] This reaction involves the nucleophilic substitution of a

haloacetic acid or its ester derivative by a cyclopropoxide anion.

Proposed Synthetic Pathway: Williamson Ether
Synthesis
The Williamson ether synthesis is a robust and versatile method for preparing ethers and, in

this case, an alkoxyacetic acid. The reaction proceeds via an SN2 mechanism.[5][7]

Reactants
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Caption: Proposed Williamson ether synthesis of 2-Cyclopropoxyacetic acid.

Step-by-Step Experimental Protocol (Hypothetical)
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The following protocol is a generalized procedure based on the principles of the Williamson

ether synthesis and should be optimized for specific laboratory conditions.

Materials:

Cyclopropanol

Sodium hydride (NaH), 60% dispersion in mineral oil

Anhydrous tetrahydrofuran (THF)

Ethyl bromoacetate

Lithium hydroxide (LiOH)

Water

Methanol

Hydrochloric acid (HCl), 1M

Diethyl ether

Magnesium sulfate (MgSO₄) or Sodium sulfate (Na₂SO₄)

Standard laboratory glassware for organic synthesis

Procedure:

Formation of the Alkoxide:

In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a

dropping funnel, and a nitrogen inlet, suspend sodium hydride (1.1 equivalents) in

anhydrous THF.

Cool the suspension to 0°C in an ice bath.

Slowly add a solution of cyclopropanol (1.0 equivalent) in anhydrous THF via the dropping

funnel.
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Allow the reaction mixture to stir at 0°C for 30 minutes, then warm to room temperature

and stir for an additional hour, or until hydrogen gas evolution ceases.

Ether Formation:

Cool the resulting cyclopropoxide solution back to 0°C.

Add ethyl bromoacetate (1.05 equivalents) dropwise via the dropping funnel.

Allow the reaction to warm to room temperature and stir overnight.

Work-up and Purification of the Ester:

Quench the reaction by the slow addition of water.

Extract the aqueous layer with diethyl ether (3 x volume of THF).

Combine the organic layers, wash with brine, dry over anhydrous MgSO₄ or Na₂SO₄, filter,

and concentrate under reduced pressure.

Purify the crude ethyl 2-cyclopropoxyacetate by column chromatography on silica gel.

Hydrolysis to the Carboxylic Acid:

Dissolve the purified ester in a mixture of methanol and water.

Add lithium hydroxide (2-3 equivalents) and stir the mixture at room temperature until the

reaction is complete (monitored by TLC).

Remove the methanol under reduced pressure.

Acidify the aqueous residue to pH 2-3 with 1M HCl.

Extract the aqueous layer with diethyl ether (3 x volume of water).

Combine the organic layers, wash with brine, dry over anhydrous MgSO₄ or Na₂SO₄, filter,

and concentrate under reduced pressure to yield 2-Cyclopropoxyacetic acid.
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Applications in Drug Discovery and Medicinal
Chemistry
The incorporation of a cyclopropyl moiety into a drug candidate can have several beneficial

effects on its pharmacokinetic and pharmacodynamic properties.[1][2][8][9][10] As a building

block, 2-Cyclopropoxyacetic acid allows for the introduction of this valuable group, along with

a carboxylic acid handle for further chemical modifications.

Physicochemical & Pharmacokinetic Advantages

Potential Therapeutic Areas

2-Cyclopropoxyacetic Acid

Increased Metabolic Stability Modulation of Lipophilicity Conformational Rigidity Improved Membrane Permeability

Antiviral Agents CNS Disorders Anticancer Agents Anti-inflammatory Drugs
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Caption: The role of 2-Cyclopropoxyacetic acid in imparting favorable drug-like properties.

While specific examples of marketed drugs derived directly from 2-Cyclopropoxyacetic acid
are not yet prevalent, the broader class of alkoxyacetic acids has been explored in various

therapeutic areas, including as diuretics.[11] The cyclopropoxy group, in particular, is a well-

established motif in numerous approved drugs, where it often serves to block metabolic

deactivation or to orient the molecule for optimal binding to its target.[1] Researchers can

leverage 2-Cyclopropoxyacetic acid to:

Synthesize novel ester and amide libraries: The carboxylic acid functionality provides a

convenient point for derivatization, enabling the rapid generation of compound libraries for

screening against a wide range of biological targets.
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Develop bioisosteric replacements: The cyclopropoxy group can be used as a bioisostere for

other functionalities, such as larger alkyl groups or aromatic rings, to improve the drug-like

properties of a lead compound.

Introduce conformational constraint: The rigid nature of the cyclopropyl ring can help to lock

a molecule into a bioactive conformation, leading to increased potency and selectivity.

Conclusion
2-Cyclopropoxyacetic acid represents a valuable and strategic building block for medicinal

chemists and drug discovery scientists. Its unique combination of a metabolically robust

cyclopropoxy group and a versatile carboxylic acid handle provides a powerful tool for the

design and synthesis of next-generation therapeutics. While the full potential of this reagent is

still being explored, its availability from commercial suppliers and the straightforward chemistry

for its incorporation into more complex molecules make it an attractive starting point for

innovative drug discovery programs. As the demand for novel chemical entities with improved

pharmacological profiles continues to grow, the utilization of specialized building blocks like 2-
Cyclopropoxyacetic acid is expected to play an increasingly important role in the

development of new medicines.

References
Cyclopropylamine in Medicinal Chemistry: Synthesis and Application. Longdom Publishing.

[Link]

2-Cyclohexylpropionic acid | C9H16O2 | CID 99816. PubChem. [Link]

Synthesis and some biological properties of 2-xanthonylalkyl-(alkoxy) carboxylic acids.

PubMed. [Link]

Pharmaceutical applications of cyclopropyl containing scaffolds: a review on recent updates.

PubMed. [Link]

The Williamson Ether Synthesis. Master Organic Chemistry. [Link]

Metabolism of cyclopropyl groups. Hypha Discovery Blogs. [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.benchchem.com/product/b3050267/docs?utm_src=pdf-body#a-technical-guide-to-2-cyclopropoxyacetic-acid-for-advanced-research
https://www.benchchem.com/product/b3050267/docs?utm_src=pdf-body#a-technical-guide-to-2-cyclopropoxyacetic-acid-for-advanced-research
https://www.benchchem.com/product/b3050267/docs?utm_src=pdf-body#a-technical-guide-to-2-cyclopropoxyacetic-acid-for-advanced-research
https://www.longdom.org/open-access/cyclopropylamine-in-medicinal-chemistry-synthesis-and-application-115915.html
https://pubchem.ncbi.nlm.nih.gov/compound/99816
https://pubmed.ncbi.nlm.nih.gov/3489931/
https://pubmed.ncbi.nlm.nih.gov/41307432/
https://www.masterorganicchemistry.com/2014/10/24/the-williamson-ether-synthesis/
https://www.hyphadiscovery.com/cyclopropyl-groups-metabolism/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3050267?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Williamson Ether Synthesis. Chemistry LibreTexts. [Link]

(Acylaryloxy)acetic acid diuretics. 2. (2-Alkyl-2-aryl-1-oxo-5-indanyloxy)acetic acids.

PubMed. [Link]

The “Cyclopropyl Fragment” is a Versatile Player that Frequently Appears in

Preclinical/Clinical Drug Molecules. Journal of Medicinal Chemistry - ACS Publications. [Link]

Synthetic Approaches to Contemporary Drugs that Contain the Cyclopropyl Moiety.

ResearchGate. [Link]

The Williamson Ether Synthesis. University of Missouri–St. Louis. [Link]

Specialty Materials/Specialty Intermediates: Building Blocks of Pharma and Agrochemical

Products. AGC Chemicals. [Link]

Synthetic Approaches, Properties, and Applications of Acylals in Preparative and Medicinal

Chemistry. MDPI. [Link]

Biological Profile and Synthesis of Phenoxyacetic Acid Derivatives: A Review. Jetir.Org.

[Link]

Williamson Ether Synthesis reaction. BYJU'S. [Link]

1.5 Williamson Ether Synthesis. KPU Pressbooks. [Link]

Applications of oxetanes in drug discovery and medicinal chemistry. PubMed. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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